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Compound of Interest

(3-Bromopropoxy)-tert-
Compound Name:
butyldimethylsilane

Cat. No.: B048924

This technical guide provides an in-depth overview of the key physical properties of (3-
Bromopropoxy)-tert-butyldimethylsilane, a versatile silyl ether utilized in various chemical
syntheses. The information presented is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis.

Core Physical Properties

(3-Bromopropoxy)-tert-butyldimethylsilane is a liquid at room temperature. Key physical
data are summarized in the table below, providing a quick reference for experimental planning.

Physical Property Value Conditions

Boiling Point 182 °C (lit.) at atmospheric pressure[1]
[2](3]

70-75 °C (lit.) at 2.5 mmHg

137 °C (lit.) at 25 mmHg

276 °C (lit.)

Density 1.093 g/mL at 25 °C (lit.)[2][3]

1.094 g/mL [1]

1.115 g/mL at 25 °C (lit.)
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Experimental Methodologies

Synthesis and Purification Protocol

A common method for the synthesis of (3-Bromopropoxy)-tert-butyldimethylsilane involves
the reaction of 3-bromo-1-propanol with tert-butyldimethylchlorosilane.[4] The reaction is
typically carried out in the presence of imidazole, which acts as a catalyst and acid scavenger.

[4]

The general procedure is as follows: A mixture of 3-bromo-1-propanol, tert-
butyldimethylchlorosilane, and imidazole is stirred at room temperature under an inert
atmosphere for several hours.[4] After the reaction is complete, it is quenched with water and
the product is extracted with an organic solvent, such as diethyl ether.[2][4] The combined
organic layers are then dried over an anhydrous drying agent like magnesium sulfate, filtered,
and concentrated.[2][4]

Final purification is achieved through column chromatography, typically using petroleum ether
as the eluent, to yield the pure (3-Bromopropoxy)-tert-butyldimethylsilane.[2][4] The
structure and purity of the final product are confirmed by analytical techniques such as 1H NMR
spectroscopy.[2][4]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of (3-
Bromopropoxy)-tert-butyldimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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